Cas no 2229546-68-1 (2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid)

• Product Name: 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid
• CAS No: 2229546-68-1
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5924176
• PubChem ID: 165712107
• Update Time: 2025-08-03

2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid
• 2-hydroxy-2-{1-[3-(trifluoromethyl)pyridin-2-yl]cyclopropyl}acetic acid
• EN300-1942919
• 2229546-68-1

• Inchi： 1S/C11H10F3NO3/c12-11(13,14)6-2-1-5-15-7(6)10(3-4-10)8(16)9(17)18/h1-2,5,8,16H,3-4H2,(H,17,18)
• InChI Key： AEDLRIQNQYKENQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(C(C(=O)O)O)CC1)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid

Introduction to 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid (CAS No. 2229546-68-1)

2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid, identified by its CAS number 2229546-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropyl ring fused with a pyridine moiety, further substituted with a trifluoromethyl group. The presence of these functional groups imparts distinct chemical properties that make this molecule of considerable interest for its potential applications in drug discovery and development.

The structural motif of 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid is particularly noteworthy due to its ability to interact with biological targets in novel ways. The cyclopropyl ring, known for its rigidity and ability to adopt specific conformations, can enhance binding affinity and selectivity when incorporated into drug-like molecules. Additionally, the pyridine ring with a trifluoromethyl substituent is a common feature in many bioactive compounds, where the electron-withdrawing nature of the trifluoromethyl group can modulate pharmacokinetic properties such as metabolic stability and lipophilicity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies suggest that the combination of the cyclopropyl and pyridine moieties may facilitate interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated potential binding interactions with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders.

The hydroxy group present in the molecule also plays a crucial role in determining its physicochemical properties and biological activity. Hydroxyl groups are known to participate in hydrogen bonding, both as donors and acceptors, which can influence the compound's solubility, stability, and binding affinity. In drug design, the strategic placement of hydroxyl groups can optimize pharmacological profiles by enhancing interactions with biological targets or modulating metabolic pathways.

In the context of current pharmaceutical research, compounds featuring structural elements similar to 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid are being extensively studied for their potential therapeutic applications. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability and binding affinity at protein targets. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical or clinical evaluation.

One area where this compound shows promise is in the development of treatments for neurological disorders. The unique structural features of 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid may allow it to interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. For example, research has suggested that compounds with cyclopropyl rings may have potential effects on GABAergic systems, which are implicated in conditions such as epilepsy and anxiety disorders. Furthermore, the presence of a pyridine moiety could enable interactions with receptors like serotonin or dopamine receptors, which play key roles in mood regulation and cognitive function.

The synthesis of 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropyl-pyridine core requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds that are essential for creating the desired structural framework.

Once synthesized, the characterization of CAS No. 2229546-68-1 is crucial for understanding its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. Additionally, computational methods like molecular dynamics simulations can help predict how the compound will behave within a biological environment.

The pharmacological evaluation of 2-hydroxy-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid involves testing its activity against various biological targets using both in vitro and in vivo models. In vitro assays can provide rapid screening for initial activity against enzymes or receptors of interest, while animal models can offer more comprehensive assessments of efficacy and safety profiles. These studies are essential for determining whether the compound has sufficient potential to advance into clinical development.

In conclusion,CAS No 2229546 68 1 represents an intriguing molecule with potential applications across multiple therapeutic areas. Its unique structural features—comprising a cyclopropyl ring linked to a pyridine moiety substituted with a trifluoromethyl group—make it a valuable scaffold for drug discovery efforts aimed at developing novel treatments for neurological disorders among others . As research continues to uncover new biological targetsand refine synthetic methodologies ,the promiseofthiscompoundandrelated derivatives remains an exciting prospectforthe futureofmedicinalchemistry .